Cas no 67036-13-9 (Carbonic acid, butyl 4-nitrophenyl ester)

Carbonic acid, butyl 4-nitrophenyl ester structure
67036-13-9 structure
Product Name:Carbonic acid, butyl 4-nitrophenyl ester
CAS No:67036-13-9
MF:C11H13NO5
MW:239.224623441696
CID:395440
PubChem ID:12867351
Update Time:2025-04-19

Carbonic acid, butyl 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid, butyl 4-nitrophenyl ester
    • butyl (4-nitrophenyl) carbonate
    • SCHEMBL1144551
    • 67036-13-9
    • butyl 4-nitrophenyl carbonate
    • DTXSID80511902
    • carbonic acid butyl ester 4-nitrophenyl ester
    • Inchi: 1S/C11H13NO5/c1-2-3-8-16-11(13)17-10-6-4-9(5-7-10)12(14)15/h4-7H,2-3,8H2,1H3
    • InChI Key: NFLBOYSTEVDVQC-UHFFFAOYSA-N
    • SMILES: O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CCCC

Computed Properties

  • Exact Mass: 239.07939
  • Monoisotopic Mass: 239.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67
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